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Compound of Interest

Compound Name: Androstenedione

Cat. No.: B190577

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds are paramount for ensuring laboratory safety, environmental
protection, and regulatory compliance. Androstenedione, a steroid hormone and a DEA
Schedule Il controlled substance, requires stringent disposal procedures due to its bioactive
and hazardous nature. This guide provides a comprehensive operational and disposal plan to
facilitate the safe handling and discarding of androstenedione in a laboratory setting.

Operational and Disposal Plan

The disposal of androstenedione must be approached with the understanding that it is
simultaneously a controlled substance, a hazardous chemical, and a potentially hazardous
drug according to the National Institute for Occupational Safety and Health (NIOSH). Therefore,
a multi-faceted approach to its disposal is mandatory.

Step 1: Waste Identification and Classification

e Hazardous Waste Determination: Androstenedione must be managed as hazardous waste.
[1] A Safety Data Sheet (SDS) for androstenedione indicates that it is suspected of causing
cancer and may damage fertility or an unborn child.[1] Waste generated from
androstenedione is considered hazardous due to its acute toxicity, carcinogenicity, and
reproductive toxicity.[1]

o Controlled Substance Classification: Androstenedione is classified as a Schedule Il
controlled substance by the Drug Enforcement Administration (DEA).[2] This classification

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b190577?utm_src=pdf-interest
https://www.benchchem.com/product/b190577?utm_src=pdf-body
https://www.benchchem.com/product/b190577?utm_src=pdf-body
https://www.benchchem.com/product/b190577?utm_src=pdf-body
https://www.benchchem.com/product/b190577?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2CEA-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTI4Mjd8YXBwbGljYXRpb24vcGRmfGFEQmpMMmhrWVM4NU1qQXlNamN6TmpneE5ETTRMMU5FUWw4eVEwVkJYMDFVWDBWT0xuQmtaZ3xhNThjY2VlMjk3ODUwMTFmMWI2NjQ0YTkzOGE1ZWVkZDZhNTA5NWNhODlkODNmMWZkMWUwMGRiNzAzZjkwNTc4
https://www.benchchem.com/product/b190577?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2CEA-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTI4Mjd8YXBwbGljYXRpb24vcGRmfGFEQmpMMmhrWVM4NU1qQXlNamN6TmpneE5ETTRMMU5FUWw4eVEwVkJYMDFVWDBWT0xuQmtaZ3xhNThjY2VlMjk3ODUwMTFmMWI2NjQ0YTkzOGE1ZWVkZDZhNTA5NWNhODlkODNmMWZkMWUwMGRiNzAzZjkwNTc4
https://www.benchchem.com/product/b190577?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2CEA-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTI4Mjd8YXBwbGljYXRpb24vcGRmfGFEQmpMMmhrWVM4NU1qQXlNamN6TmpneE5ETTRMMU5FUWw4eVEwVkJYMDFVWDBWT0xuQmtaZ3xhNThjY2VlMjk3ODUwMTFmMWI2NjQ0YTkzOGE1ZWVkZDZhNTA5NWNhODlkODNmMWZkMWUwMGRiNzAzZjkwNTc4
https://www.benchchem.com/product/b190577?utm_src=pdf-body
https://mlienvironmental.com/hazardous-waste-management/medical-waste/dea-controlled-substance-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

imposes strict regulations on its handling, storage, and disposal to prevent diversion.

e Hazardous Drug Identification: NIOSH includes hormones in its list of hazardous drugs,
which require special handling and disposal precautions to protect healthcare and laboratory
workers from exposure.[3]

Step 2: Segregation and Containerization

Dedicated Waste Stream: Establish a dedicated and clearly labeled hazardous waste stream
for androstenedione and materials contaminated with it.

Container Requirements: Use a designated, leak-proof, and sealable container for all
androstenedione waste. The container must be compatible with the chemical and clearly
labeled as "Hazardous Waste - Androstenedione”.

Segregation: Do not mix androstenedione waste with other chemical waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office and the
waste disposal vendor. Incompatible chemicals can react dangerously.

Step 3: On-site Management and Storage

Secure Storage: Store the androstenedione waste container in a secure, designated area
with restricted access to comply with DEA regulations for controlled substances.

Inventory and Record-Keeping: Meticulously track the accumulation of androstenedione
waste. For disposal of controlled substance inventory, a DEA Form 41 ("Registrants
Inventory of Drugs Surrendered") must be completed.[4] This form documents the drug's
destruction, the method used, and requires the signatures of two authorized employees.[4]

Step 4: Disposal Procedure

o Professional Disposal Service: The disposal of androstenedione waste must be handled by
a licensed hazardous waste management company that is also registered with the DEA to
handle controlled substances, often referred to as a "reverse distributor”.[4][5]

« Incineration: The DEA-preferred method for destroying controlled substances is incineration,
as it renders the substance "non-retrievable”.[5] This is the only destruction method currently
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reviewed by the DEA that meets this standard.[5]

o Documentation: When transferring the waste to a reverse distributor, the laboratory must

maintain detailed records of the transaction, including the date, manner of disposal, the

name and registration number of the reverse distributor, and the quantity of the substance

disposed of.[5] The reverse distributor is then responsible for completing and providing a

copy of the DEA Form 41 to the laboratory for their records.[5]

o Prohibited Disposal Methods: It is imperative to not dispose of androstenedione down the

drain or in the regular trash.[1][6] Improper disposal can lead to environmental contamination

and significant legal and financial penalties.

Quantitative Data and Hazard Classification

The following table summarizes key quantitative and classification data for androstenedione

relevant to its safe handling and disposal.

Parameter

Value | Classification

Source

DEA Schedule

Schedule 11l Controlled

Substance

[2]

Hazard Classifications (GHS)

Suspected of causing cancer
(Carc. 2), May damage fertility
or the unborn child (Repr. 1A),
May cause harm to breast-fed
children (Lact.)

[6]

Properties Rendering Waste

Hazardous (per SDS)

HP 6: Acute Toxicity, HP 7:
Carcinogenic, HP 10: Toxic for

reproduction

[1]

CAS Number

63-05-8

[6]

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific

experimental protocols. For handling and use of androstenedione in experiments, researchers
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should develop a standard operating procedure (SOP) that includes safety measures such as
using a chemical fume hood, wearing appropriate personal protective equipment (PPE) like
gloves, lab coat, and eye protection, and having a spill cleanup plan in place.

Androstenedione Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of androstenedione waste from a laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of androstenedione waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Androstenedione: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190577#androstenedione-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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